87-59-2

2,3-Dimethylaniline

In Stock

• CAS RN:
• 87-59-2

• Formula:
• C8H11N
  (CH3)2C6H3NH2
  C8H11N

• InChI:
• InChI=1S/C8H11N/c1-6-4-3-5-8(9)7(6)2/h3-5H,9H2,1-2H3

• InChIKey:
• VVAKEQGKZNKUSU-UHFFFAOYSA-N

• 2,3-xylidine is a dark brown liquid. (NTP, 1992)

3-(1H-indol-3-yl)-2-(methylamino)propanoic acid

Usually In Stock

• CAS RN:
• 487-59-2

• Formula:
• C12H14N2O2

• InChI:
• InChI=1S/C12H14N2O2/c1-13-11(12(15)16)6-8-7-14-10-5-3-2-4-9(8)10/h2-5,7,11,13-14H,6H2,1H3,(H,15,16)

• InChIKey:
• CZCIKBSVHDNIDH-UHFFFAOYSA-N

• 3-(1H-indol-3-yl)-2-(methylamino)propanoic acid is an alpha-amino acid.

1,5-((3,3'-Dimethylphosphate)diphenoxy)-3-oxapentane

• CAS RN:
• 71787-59-2

• Formula:
• C18H24O9P2

• InChI:
• InChI=1S/C18H24O9P2/c1-28(19,20)26-17-9-5-3-7-15(17)24-13-11-23-12-14-25-16-8-4-6-10-18(16)27-29(2,21)22/h3-10H,11-14H2,1-2H3,(H,19,20)(H,21,22)

• InChIKey:
• MZXOWHSTNCNYFE-UHFFFAOYSA-N

• 1,5-((3,3'-Dimethylphosphate)diphenoxy)-3-oxapentane, also known as 1,5-((3,3'-Dimethylphosphate)diphenoxy)-3-oxapentane, is a useful research compound. Its molecular formula is C18H24O9P2 and its molecular weight is 446.3 g/mol. The purity is usually 95%.

chloropalladium(1+);N,N-dimethyl-1-phenylmethanamine

In Stock

• CAS RN:
• 18987-59-2

• Formula:
• C18H24Cl2N2Pd2+2

• InChI:
• InChI=1S/2C9H12N.2ClH.2Pd/c2*1-10(2)8-9-6-4-3-5-7-9;;;;/h2*3-6H,8H2,1-2H3;2*1H;;/q2*-1;;;2*+2/p-2

• Chloropalladium(1+);N,N-dimethyl-1-phenylmethanamine is a useful research compound. Its molecular formula is C18H24Cl2N2Pd2+2 and its molecular weight is 552.14. The purity is usually 95%.

2-[(6-iodohexyl)sulfanyl]phenyl acetate

In Stock

• CAS RN:
• 217187-59-2

• Formula:
• C14H19IO2S

• 2-[(6-iodohexyl)sulfanyl]phenyl acetate is a useful research compound. Its molecular formula is C14H19IO2S and its molecular weight is 378.3. The purity is usually 95%.

3-Fluoro-2-methoxyphenylboronic acid

In Stock

• CAS RN:
• 762287-59-2

• Formula:
• C7H8BFO3

• InChI:
• InChI=1S/C7H8BFO3/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4,10-11H,1H3

• InChIKey:
• ABTBKKHOMBEJGL-UHFFFAOYSA-N

• 3-Fluoro-2-methoxyphenylboronic acid is a useful research compound. Its molecular formula is C7H8BFO3 and its molecular weight is 169.95 g/mol. The purity is usually 95%.

2,6-Diamino-3,5-dihydro-7-(3-thienylmethyl)-4H-pyrrolo(3,2-d)pyrimidin-4-one

• CAS RN:
• 115787-59-2

• Formula:
• C11H11N5OS

• InChI:
• InChI=1S/C11H11N5OS/c12-9-6(3-5-1-2-18-4-5)7-8(14-9)10(17)16-11(13)15-7/h1-2,4,14H,3,12H2,(H3,13,15,16,17)

• InChIKey:
• QQMYLWYFXGDKRG-UHFFFAOYSA-N

• 2,6-Diamino-3,5-dihydro-7-(3-thienylmethyl)-4H-pyrrolo(3,2-d)pyrimidin-4-one is a useful research compound. Its molecular formula is C11H11N5OS and its molecular weight is 261.31 g/mol. The purity is usually 95%.

Methyl 4-(2-(5,7-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

In Stock

• CAS RN:
• 851987-59-2

• Formula:
• C18H17N3O3S

• InChI:
• InChI=1S/C18H17N3O3S/c1-10-8-11(2)15-14(9-10)19-18(25-15)21-20-16(22)12-4-6-13(7-5-12)17(23)24-3/h4-9H,1-3H3,(H,19,21)(H,20,22)

• InChIKey:
• PKOYMYGOQIKNMM-UHFFFAOYSA-N

• Methyl 4-(2-(5,7-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.

N-(4-nitrophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 872987-59-2

• Formula:
• C17H13N5O3S

• InChI:
• InChI=1S/C17H13N5O3S/c23-16(19-13-3-5-14(6-4-13)22(24)25)11-26-17-8-7-15(20-21-17)12-2-1-9-18-10-12/h1-10H,11H2,(H,19,23)

• InChIKey:
• OGYYWRXSKSJIOB-UHFFFAOYSA-N

• N-(4-nitrophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H13N5O3S and its molecular weight is 367.38. The purity is usually 95%.

5-Oxa-8-azaspiro[2.6]nonane

In Stock

• CAS RN:
• 220687-59-2

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c1-2-7(1)5-8-3-4-9-6-7/h8H,1-6H2

• InChIKey:
• SWIPIBOQWRVJQW-UHFFFAOYSA-N

• 5-Oxa-8-azaspiro[2.6]nonane is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.

3-(3-Bromophenyl)-1,1,1-trifluoro-2-propanone

In Stock

• CAS RN:
• 898787-59-2

• Formula:
• C9H6BrF3O

• InChI:
• InChI=1S/C9H6BrF3O/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4H,5H2

• InChIKey:
• RWJVMIDCCINQDX-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-1,1,1-trifluoro-2-propanone is a useful research compound. Its molecular formula is C9H6BrF3O and its molecular weight is 267.04 g/mol. The purity is usually 95%.

1,4-Cyclohexanedimethanol, polymer with 1,1'-methylenebis(isocyanatobenzene)

• CAS RN:
• 152187-59-2

• Formula:
• C23H30N2O4

• InChI:
• InChI=1S/C15H14N2O2.C8H16O2/c18-12-16-14(7-3-1-4-8-14)11-15(17-13-19)9-5-2-6-10-15;9-5-7-1-2-8(6-10)4-3-7/h1-7,9H,8,10-11H2;7-10H,1-6H2

• InChIKey:
• HYZMTCCRNWXIAU-UHFFFAOYSA-N

• 1,4-Cyclohexanedimethanol, polymer with 1,1'-methylenebis(isocyanatobenzene), also known as 1,4-Cyclohexanedimethanol, polymer with 1,1'-methylenebis(isocyanatobenzene), is a useful research compound. Its molecular formula is C23H30N2O4 and its molecular weight is 398.503. The purity is usually 95%.

trypsin carboxypeptidase peptide inhibitor

• CAS RN:
• 152787-59-2

• Formula:
• C7H7NOS

• Trypsin carboxypeptidase peptide inhibitor is a useful research compound. Its molecular formula is C7H7NOS. The purity is usually 95%.

(1-benzyl-3-(benzyloxy)-1H-pyrazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 1014087-59-2

• Formula:
• C27H26N4O4

• InChI:
• InChI=1S/C27H26N4O4/c32-26(29-13-15-30(16-14-29)27(33)24-12-7-17-34-24)23-19-31(18-21-8-3-1-4-9-21)28-25(23)35-20-22-10-5-2-6-11-22/h1-12,17,19H,13-16,18,20H2

• InChIKey:
• SSKVMTVINOCKHS-UHFFFAOYSA-N

• (1-benzyl-3-(benzyloxy)-1H-pyrazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C27H26N4O4 and its molecular weight is 470.529. The purity is usually 95%.

2-(3,5-Dimethylisoxazol-4-yl)-1-(4-(isobutylsulfonyl)piperidin-1-yl)ethanone

In Stock

• CAS RN:
• 1797687-59-2

• Formula:
• C16H26N2O4S

• InChI:
• InChI=1S/C16H26N2O4S/c1-11(2)10-23(20,21)14-5-7-18(8-6-14)16(19)9-15-12(3)17-22-13(15)4/h11,14H,5-10H2,1-4H3

• InChIKey:
• RNEGZWXQHSNFNI-UHFFFAOYSA-N

• 2-(3,5-Dimethylisoxazol-4-yl)-1-(4-(isobutylsulfonyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C16H26N2O4S and its molecular weight is 342.45. The purity is usually 95%.

3-cyclohexyl-4-nitro-1H-pyrazole

In Stock

• CAS RN:
• 1247187-59-2

• Formula:
• C9H13N3O2

• InChI:
• InChI=1S/C9H13N3O2/c13-12(14)8-6-10-11-9(8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,10,11)

• InChIKey:
• SJYQTFKYTJTYOU-UHFFFAOYSA-N

• 3-cyclohexyl-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22. The purity is usually 95%.